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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358

DISCLAIMER: The identifier "MY-1076" does not correspond to a known pharmaceutical
compound or a molecule under clinical investigation. Instead, it is associated with the CAS
number 2082-79-3, which identifies the industrial chemical Octadecyl 3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate. This compound is a sterically hindered phenolic antioxidant, widely
marketed under trade names such as Irganox® 1076, Veenox® 1076, and Antioxidant 1076.[1]
[2][3][4] This guide provides a detailed technical overview of this compound, focusing on its
chemical structure, physicochemical properties, and its mechanism of action as an antioxidant,
presented in a manner accessible to researchers and scientists.

Chemical Structure and Identity

MY-1076 is a high molecular weight, non-discoloring, sterically hindered phenolic antioxidant.
[4][5] Its structure consists of a bulky phenolic head group containing two tertiary-butyl groups
ortho to the hydroxyl group, connected via a propionate linker to a long C18 alkyl chain
(octadecyl group). This combination of a reactive phenol and a long, non-polar tail gives it
excellent compatibility with a wide range of organic substrates and low volatility.[4][6]
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Figure 1: Chemical Structure of MY-1076.

Physicochemical and Thermal Properties

MY-1076 is valued for its excellent thermal stability, low volatility, and high resistance to
extraction, making it suitable for use in high-temperature processing of polymers.[3][4][7] It is
typically a white to light yellow crystalline solid or powder.[1][7]

Table 1: Summary of Quantitative Properties for MY-1076
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Property Value Reference(s)
Chemical Formula C35H6203 [11[3]
Molecular Weight 530.86 g/mol (or 531 g/mol ) [31141[5]

CAS Number 2082-79-3 [1][3][8]

White, fine granules or
Appearance , [1][5](7]
crystalline powder

Melting Range 50-55°C [3][5][6]
Flash Point 273 °C [315]
Vapor Pressure 2.5x 1077 Pa (at 20 °C) [3]
Density 1.02 g/cm3 (at 20 °C) [3]

- Soluble in organic solvents,
Solubility o o [1]
limited solubility in water

Core Function: Antioxidant Mechanism of Action

As a hindered phenolic antioxidant, the primary function of MY-1076 is to protect organic
materials from thermo-oxidative degradation.[4][6] This process is initiated by the formation of
free radicals (Re) within the polymer matrix due to heat, light, or mechanical stress. The
antioxidant mechanism involves scavenging these free radicals to prevent a chain reaction of
degradation.

The core mechanism proceeds as follows:
e Initiation: A polymer chain (R-H) breaks down to form a free radical (Re).

o Propagation: The free radical (Re) reacts with oxygen to form a peroxy radical (ROQs). This
highly reactive species can then abstract a hydrogen from another polymer chain, creating a
hydroperoxide (ROOH) and another free radical (Re), thus propagating the degradation
cascade.

e Termination (Antioxidant Intervention): The phenolic hydroxyl group of MY-1076 (Ar-OH)
donates its hydrogen atom to the peroxy radical (ROOQOe). This neutralizes the radical, forming
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a stable hydroperoxide (ROOH) and a resonance-stabilized antioxidant radical (Ar-Oe). The
steric hindrance from the two tert-butyl groups prevents this antioxidant radical from initiating
new degradation chains, effectively terminating the cycle.
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Figure 2: Radical scavenging mechanism of MY-1076.

Experimental Protocols
Characterization of Polymorphism by DSC, FTIR, and
AFM

The physical properties and stability of MY-1076 can be influenced by its crystalline form
(polymorphism).[9] This protocol outlines a method to study the transitions between different
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Figure 3: Workflow for Polymorph Characterization.
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Methodology:

o Sample Preparation: Use a known polymorphic form of MY-1076 (e.g., Form Ill) as the
starting material.[9]

 Differential Scanning Calorimetry (DSC):
o Accurately weigh 5-10 mg of the sample into an aluminum pan.

o Heat the sample under a nitrogen atmosphere from ambient temperature to 70°C at a
controlled rate (e.g., 10°C/min).

o Record the heat flow to identify endothermic (melting) and exothermic (crystallization)
events, which indicate phase transitions.

o Fourier-Transform Infrared Spectroscopy (FTIR):
o Place the sample on an ATR crystal equipped with a heating stage.

o Acquire spectra (e.g., 4000-550 cm~%, 4 cm~! resolution) at various temperatures,
particularly across the transition points identified by DSC.[9]

o Analyze shifts in key vibrational bands (e.g., C=0 stretching, O-H stretching) to identify
changes in the crystalline structure.

e Atomic Force Microscopy (AFM):
o Deposit a thin film of the sample onto a suitable substrate.
o Mount the substrate on a temperature-controlled stage in the AFM.

o Image the surface topography at various temperatures, allowing for equilibration at each
step.

o Observe nanoscale changes in crystal morphology to directly visualize solid-state
transitions.[9]
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» Data Analysis: Correlate the thermal events from DSC, the spectral changes from FTIR, and
the morphological changes from AFM to build a comprehensive understanding of the
polymorphic transitions.

Quantification in Polyethylene via Thermal Desorption-
GC-MS

This protocol describes a method for determining the concentration of MY-1076 in a polymer
matrix like polyethylene (PE), a common application.[10]

Methodology:
e Sample Preparation:

o Cryo-mill a representative sample of the polyethylene to a fine powder to ensure
homogeneity.

o Accurately weigh approximately 1-5 mg of the powdered sample into a thermal desorption
tube.

e Thermal Desorption (TD):

o Place the tube in a thermal desorber unit connected to a Gas Chromatograph-Mass
Spectrometer (GC-MS).

o Heat the sample to a temperature sufficient to volatilize the MY-1076 without degrading
the polymer matrix (e.g., 320°C).[10]

o The volatilized analytes are trapped and then injected into the GC column.
e Gas Chromatography (GC):

o Use a suitable capillary column (e.g., a non-polar column like DB-5ms) to separate the
components of the injected vapor.

o Employ a temperature program that effectively resolves MY-1076 from other potential
additives or polymer degradation products.
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e Mass Spectrometry (MS):
o Operate the mass spectrometer in full scan or selected ion monitoring (SIM) mode.

o Identify MY-1076 by its characteristic retention time and mass spectrum, which should
show a prominent molecular ion peak at m/z 530.[10]

e Quantification:

o Prepare a series of calibration standards by spiking known amounts of a pure MY-1076
standard onto an inert matrix or into an antioxidant-free PE powder.

o Analyze the standards using the same TD-GC-MS method to generate a calibration curve.

o Calculate the concentration of MY-1076 in the unknown sample by comparing its peak
area to the calibration curve.

Applications and Significance

MY-1076 is a highly versatile primary antioxidant used in a wide array of organic polymers to
ensure performance and durability during processing and end-use.[4][6][11] Key applications
include:

o Polyolefins: Widely used in polyethylene (PE), polypropylene (PP), and polybutene to
provide long-term thermal stability.[4][5][8]

e Engineering Plastics: Stabilizes materials like styrene homo- and co-polymers, and
polyurethanes.[4][8]

o Elastomers and Adhesives: Protects synthetic rubbers, sealants, and adhesives from
oxidative degradation, extending their service life.[4][11]

» Other Substrates: Also used in waxes, oils, and fats to prevent rancidity and degradation.[6]
[11]

Its non-discoloring and odorless nature makes it particularly suitable for applications where
color and aesthetics are important.[3][4] It is often used in combination with other stabilizers,
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such as secondary antioxidants (e.g., thioethers, phosphites), to achieve a synergistic
protective effect.[3][5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

